Cas no 79348-71-3 (2,4,6-Trifluorotoluene)
2,4,6-Trifluorotoluene structure
Product Name:2,4,6-Trifluorotoluene
2,4,6-Trifluorotoluene Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Trifluorotoluene
- 1,3,5-trifluoro-2-methylbenzene
- FT-0654791
- 2-Methyl-1,3,5-trifluorobenzene
- 27359-10-0
- SCHEMBL67360
- DTXSID601000417
- FT-0609875
- 93343-11-4
- A839655
- AS-46965
- MFCD04039204
- 79348-71-3
- AKOS005255035
- F11048
- AM62147
- Benzene, 1,3,5-trifluoro-2-methyl-
- AC-7441
- HZCVONJWZPKKBI-UHFFFAOYSA-N
-
- Inchi: 1S/C7H5F3/c1-4-6(9)2-5(8)3-7(4)10/h2-3H,1H3
- InChI Key: HZCVONJWZPKKBI-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1C)F)F
Computed Properties
- Exact Mass: 146.03435
- Monoisotopic Mass: 146.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.234
- Boiling Point: 106°C at 760 mmHg
- Flash Point: 12.6 °C
- Refractive Index: 1.437
- PSA: 0
2,4,6-Trifluorotoluene Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
79348-71-3 (2,4,6-Trifluorotoluene) Related Products
- 452-67-5(2,5-Difluorotoluene)
- 443-88-9(2,6-Dimethylfluorobenzene)
- 696-01-5(2-Fluoro-p-xylene)
- 93343-11-4(2,4,6-Trifluorotoluene)
- 452-76-6(2,4-difluoro-1-methylbenzene)
- 443-84-5(2,6-Difluorotoluene)
- 392-69-8(2,4,6-Trimethylfluorobenzene)
- 452-65-3(1-Fluoro-2,4-dimethylbenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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